Cas no 15586-77-3 (caesium silicate)

• Product Name: caesium silicate
• CAS No: 15586-77-3
• MF: Cs₂O₃Si
• MW: 341.894614219666
• MDL: MFCD00798519
• CID: 854375
• Update Time: 2025-10-05

caesium silicate Chemical and Physical Properties

Names and Identifiers

• CESIUM SILICATE (META)
• dicesium,dioxido(oxo)silane
• caesium silicate

• MDL： MFCD00798519
• Inchi： 1S/2Cs.O3Si/c;;1-4(2)3/q2*+1;-2
• InChI Key： MZRJYMUQLBFTMG-UHFFFAOYSA-N
• SMILES： [Cs+].[Cs+].[Si](=O)([O-])[O-]

Experimental Properties

• Water Partition Coefficient: Insoluble in water.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on caesium silicate

Recent Advances in Caesium Silicate (15586-77-3) Research: Applications and Innovations in Chemical Biomedicine

Caesium silicate (CAS: 15586-77-3) has garnered significant attention in the field of chemical biomedicine due to its unique physicochemical properties and potential applications in drug delivery, biomaterials, and diagnostic imaging. Recent studies have explored its role as a versatile inorganic compound with promising biocompatibility and functional adaptability. This research brief synthesizes the latest findings on caesium silicate, focusing on its synthesis, characterization, and biomedical applications, while highlighting key advancements and challenges in the field.

One of the most notable developments in caesium silicate research is its application in controlled drug delivery systems. A 2023 study published in the Journal of Materials Chemistry B demonstrated that caesium silicate nanoparticles (CSNPs) can be engineered to exhibit pH-responsive release profiles, making them ideal for targeted cancer therapy. The study revealed that CSNPs loaded with doxorubicin showed enhanced cytotoxicity in acidic tumor microenvironments while minimizing off-target effects. This finding underscores the potential of caesium silicate as a platform for next-generation nanomedicines.

In addition to drug delivery, caesium silicate has been investigated for its osteogenic properties in bone tissue engineering. Research published in Biomaterials Science (2024) highlighted the ability of caesium silicate-based scaffolds to promote mesenchymal stem cell differentiation and accelerate bone regeneration in vivo. The study attributed these effects to the sustained release of caesium ions, which activate Wnt/β-catenin signaling pathways. These results suggest that caesium silicate could play a pivotal role in addressing critical bone defects and orthopedic challenges.

Another emerging application of caesium silicate lies in diagnostic imaging. A recent breakthrough reported in ACS Nano (2024) described the development of caesium silicate-coated quantum dots (CS-QDs) for multimodal imaging. These CS-QDs exhibited exceptional stability, high quantum yield, and compatibility with both MRI and fluorescence imaging modalities. The study also noted the compound's low cytotoxicity, positioning it as a safer alternative to conventional heavy-metal-based contrast agents.

Despite these advancements, challenges remain in the large-scale synthesis and clinical translation of caesium silicate-based materials. A 2024 review in Advanced Healthcare Materials identified key gaps in standardization, long-term toxicity studies, and regulatory pathways. However, ongoing research efforts, including a multinational consortium funded by the European Union's Horizon 2024 program, aim to address these limitations through systematic preclinical evaluations.

In conclusion, caesium silicate (15586-77-3) represents a promising frontier in chemical biomedicine, with applications spanning drug delivery, tissue engineering, and diagnostic imaging. While technical and regulatory hurdles persist, the compound's versatility and biocompatibility continue to drive innovation. Future research should focus on optimizing synthesis protocols, expanding clinical validations, and exploring synergistic combinations with other bioactive materials to unlock its full therapeutic potential.